Cas no 160455-77-6 (6-isocyanatoquinoline)

• Product Name: 6-isocyanatoquinoline
• CAS No: 160455-77-6
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• MDL: MFCD05664401
• CID: 109499
• PubChem ID: 2795156
• Update Time: 2025-10-29

6-isocyanatoquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline,6-isocyanato-
• 6-ISOCYANATOQUINOLINE
• 6-Quinolineisocyanate
• Quinoline,6-isocyanato
• 6-Isocyanato e
• AKOS012170239
• 160455-77-6
• DTXSID70383559
• SCHEMBL8123245
• FT-0647995
• W-205864
• EN300-274843
• A3550
• 6-isocyanatoquinoline

• MDL： MFCD05664401
• Inchi： 1S/C10H6N2O/c13-7-12-9-3-4-10-8(6-9)2-1-5-11-10/h1-6H
• InChI Key： CERCVSIFSCEXGB-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 170.04800
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• PSA: 42.32000
• LogP: 2.20210

Additional information on 6-isocyanatoquinoline

Professional Introduction to 6-isocyanatoquinoline (CAS No. 160455-77-6)

6-isocyanatoquinoline, with the chemical identifier CAS No. 160455-77-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring an isocyanate functional group attached to a quinoline backbone, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The isocyanate moiety introduces reactivity that can be leveraged for the development of novel therapeutic agents, while the quinoline scaffold is well-documented for its pharmacological significance in medicinal chemistry.

The quinoline core, a fused benzene and pyridine ring system, has a long history of use in medicinal chemistry, particularly in the treatment of malaria and other infectious diseases. Compounds derived from quinoline have been instrumental in the development of drugs such as chloroquine and quinine. The introduction of an isocyanate group at the 6-position of the quinoline ring modifies its electronic and steric properties, opening up new avenues for chemical modification and functionalization. This modification allows for further derivatization into ureas, carbamates, and other functional groups that are commonly explored in drug discovery.

In recent years, 6-isocyanatoquinoline has been studied for its potential applications in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The isocyanate group can react with nucleophiles such as amines to form urea derivatives, which are known to interact with biological targets through hydrogen bonding and hydrophobic interactions. This reactivity makes it an attractive building block for designing small-molecule inhibitors that can modulate enzyme activity.

Moreover, the quinoline scaffold has been explored for its antimicrobial and antiviral properties. Researchers have leveraged its structural framework to develop compounds with activity against resistant bacterial strains and viral pathogens. The isocyanatoquinoline derivative has shown promise in preclinical studies as a precursor for molecules that can disrupt essential biological pathways in pathogens, thereby offering new therapeutic strategies.

Recent advancements in computational chemistry have facilitated the design of novel derivatives of 6-isocyanatoquinoline by predicting their binding affinities to biological targets. Molecular docking studies have identified specific residues on proteins that interact with the isocyanate and quinoline moieties, providing insights into how these compounds can be optimized for improved efficacy and selectivity. These computational approaches have accelerated the discovery process by allowing researchers to screen large libraries of derivatives virtual before synthesizing them in the lab.

The synthesis of 6-isocyanatoquinoline involves multi-step organic transformations that require precise control over reaction conditions to ensure high yields and purity. The isocyanate group is highly reactive and sensitive to moisture, necessitating anhydrous conditions during synthesis. Common synthetic routes include the phosgenation of 6-aminoquinoline or the reaction of 6-chloroquinoline with phosgene or carbodiimide reagents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.

In drug discovery pipelines, 6-isocyanatoquinoline serves as a versatile intermediate for generating libraries of compounds that can be screened for biological activity. Its ability to undergo facile reactions with various nucleophiles allows for rapid diversification of molecular structures. High-throughput screening (HTS) techniques have been employed to assess the potency of these derivatives against a range of biological targets, including kinases, proteases, and ion channels.

The pharmacokinetic properties of 6-isocyanatoquinoline derivatives are also under investigation to ensure their suitability for therapeutic use. Factors such as solubility, stability, and metabolic clearance rate are critical considerations when designing drug candidates. By modifying the quinoline core with different substituents, researchers can fine-tune these properties to enhance bioavailability and reduce toxicity.

Future research directions may explore the use of 6-isocyanatoquinoline in combination therapies, where it could be paired with other agents to achieve synergistic effects. Its unique reactivity also positions it as a potential candidate for prodrug strategies, where it could be converted into active forms within biological systems upon administration.

In conclusion,6-isocyanatoquinoline (CAS No. 160455-77-6) represents a promising scaffold for developing novel pharmaceuticals. Its combination of a reactive isocyanate group with a pharmacologically relevant quinoline core offers numerous opportunities for innovation in drug discovery. As research continues to uncover new applications and synthetic methods, this compound is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.